Cas no 885223-59-6 (5-(3-Methyl-1H-indazol-5-yl)-1,3,4-thiadiazol-2-amine)

• Product Name: 5-(3-Methyl-1H-indazol-5-yl)-1,3,4-thiadiazol-2-amine
• CAS No: 885223-59-6
• MF: C₁₀H₉N₅S
• MW: 231.276959180832
• CID: 1027964
• PubChem ID: 59694465
• Update Time: 2025-06-10

5-(3-Methyl-1H-indazol-5-yl)-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-Methyl-1H-indazol-5-yl)-1,3,4-thiadiazol-2-amine
• 5-(3-methyl-1H-indazol-5-yl)-[1,3,4]thiadiazol-2-ylamine
• 5-(3-methyl-2H-indazol-5-yl)-1,3,4-thiadiazol-2-amine
• MB14512
• SCHEMBL1601860
• 885223-59-6
• FT-0711731
• DTXSID00732672
• ZNEYXIQCZSZWHZ-UHFFFAOYSA-N
• DB-077323

• MDL： MFCD14706771
• Inchi： 1S/C10H9N5S/c1-5-7-4-6(2-3-8(7)13-12-5)9-14-15-10(11)16-9/h2-4H,1H3,(H2,11,15)(H,12,13)
• InChI Key： ZNEYXIQCZSZWHZ-UHFFFAOYSA-N
• SMILES： S1C(N)=NN=C1C1C=CC2C(C=1)=C(C)NN=2

Computed Properties

• Exact Mass: 231.05786648g/mol
• Monoisotopic Mass: 231.05786648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 109Ų

Additional information on 5-(3-Methyl-1H-indazol-5-yl)-1,3,4-thiadiazol-2-amine

Introduction to 5-(3-Methyl-1H-indazol-5-yl)-1,3,4-thiadiazol-2-amine (CAS No. 885223-59-6)

5-(3-Methyl-1H-indazol-5-yl)-1,3,4-thiadiazol-2-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and potential biological activities. This compound, identified by its CAS number 885223-59-6, has garnered attention due to its structural features and its perceived utility in the development of novel therapeutic agents. The molecule combines elements from two distinct heterocyclic systems: the indazole and the thiadiazole moieties, which are well-known for their involvement in various pharmacological applications.

The indazole ring system, a fused benzene and pyrazole structure, is frequently encountered in medicinal chemistry due to its ability to modulate biological pathways. Specifically, the presence of a 3-methyl substituent on the indazole ring adds a layer of complexity that can influence the compound's electronic properties and interactions with biological targets. On the other hand, the thiadiazole component introduces a nitrogen-sulfur heterocycle that is recognized for its antimicrobial and anti-inflammatory properties. The combination of these two systems in 5-(3-Methyl-1H-indazol-5-yl)-1,3,4-thiadiazol-2-amine suggests a multifaceted pharmacological profile that warrants further exploration.

In recent years, there has been a growing interest in designing molecules that can interact with multiple biological targets simultaneously. This concept of polypharmacology has led to the development of compounds that exhibit synergistic effects, potentially improving therapeutic outcomes while minimizing side effects. The structural framework of 5-(3-Methyl-1H-indazol-5-yl)-1,3,4-thiadiazol-2-amine makes it a promising candidate for such applications. The compound's ability to engage with various receptors or enzymes could provide a foundation for the development of drugs that address complex diseases.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The key synthetic route typically begins with the formation of the indazole core, followed by functionalization at the 5-position with a thiadiazole moiety. The introduction of the 3-methyl group at an appropriate stage is crucial for achieving the desired final structure. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to facilitate these transformations efficiently.

The pharmacological evaluation of 5-(3-Methyl-1H-indazol-5-yl)-1,3,4-thiadiazol-2-amine has been conducted using both in vitro and in vivo models. Initial studies have revealed interesting interactions with certain enzymes and receptors, suggesting potential applications in areas such as oncology and central nervous system disorders. For instance, preliminary data indicate that this compound may inhibit specific kinases involved in cancer cell proliferation. Additionally, its interaction with neurotransmitter receptors has raised hopes for its use in treating neurological conditions.

The molecular properties of this compound also make it an attractive scaffold for further derivatization. By modifying various substituents on the indazole or thiadiazole rings, chemists can fine-tune its pharmacological profile to enhance potency or selectivity. Such modifications are essential for optimizing drug candidates for clinical use. Computational methods have been increasingly utilized to predict the effects of these modifications before they are experimentally tested.

In conclusion, 5-(3-Methyl-1H-indazol-5-yl)-1,3,4-thiadiazol-2-amine represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable candidate for further investigation. As our understanding of complex diseases grows more sophisticated, compounds like this one will play an increasingly important role in developing innovative therapeutic strategies.